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Compound of Interest

Compound Name: Monomethyl octanoate

Cat. No.: B032748 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for monomethyl
octanoate (also known as methyl octanoate or methyl caprylate), a fatty acid methyl ester used

in various applications, including as a flavoring agent, fragrance ingredient, and an

intermediate in organic synthesis.[1][2][3] Adherence to proper safety protocols is crucial when

working with this chemical to minimize risks and ensure a safe laboratory and manufacturing

environment.

Chemical and Physical Properties
Monomethyl octanoate is a colorless to pale yellow, oily liquid with a characteristic fruity,

wine-like odor resembling oranges.[1][2] It is insoluble or has limited solubility in water but is

soluble in alcohol and other common organic solvents.
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Property Value Source(s)

CAS Number 111-11-5

Molecular Formula C9H18O2

Molecular Weight 158.24 g/mol

Appearance
Colorless to pale yellow, oily

liquid

Odor
Strong, fruity, winey, orange-

like

Boiling Point 192 - 195 °C (378 - 383 °F)

Flash Point 73 °C / 163.4 °F

Density
0.877 - 0.878 g/cm³ at 20-25

°C

Vapor Density 5.46

Water Solubility
Insoluble / 0.0644 mg/mL at 20

°C

Autoignition Temperature No data available

Hazard Identification and GHS Classification
Monomethyl octanoate is classified as a combustible liquid and causes skin irritation. It is

essential to be aware of its potential hazards to handle it safely.

Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Flammable Liquids
No pictogram required

for Category 4
Warning

H227: Combustible

liquid

Skin

Corrosion/Irritation
Warning

H315: Causes skin

irritation
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Source:

Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.

No smoking.

P264: Wash hands thoroughly after handling.

P280: Wear protective gloves, eye protection, and face protection.

P302+P352: IF ON SKIN: Wash with plenty of water.

P332+P313: If skin irritation occurs: Get medical advice/attention.

P362: Take off contaminated clothing and wash it before reuse.

P370+P378: In case of fire: Use dry sand, dry chemical, alcohol-resistant foam, or carbon

dioxide to extinguish.

P403+P235: Store in a well-ventilated place. Keep cool.

P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Profile
The toxicological properties of monomethyl octanoate have not been exhaustively

investigated. However, available data and read-across studies provide insight into its potential

health effects.
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Endpoint Result Notes Source(s)

Acute Oral Toxicity
LD50 (rat): >2,000

mg/kg

Based on available

data, the classification

criteria for acute oral

toxicity are not met.

Acute Dermal Toxicity No data available

Skin Irritation Causes skin irritation

Prolonged or repeated

exposure may cause

dermatitis.

Eye Irritation May cause irritation

In case of contact,

flush eyes with

running water for at

least 20 minutes.

Skin Sensitization

No Expected

Sensitization Induction

Level (NESIL) of 4700

μg/cm²

Data suggests a low

potential for skin

sensitization.

Genotoxicity
Negative in

BlueScreen assay

Not expected to be

genotoxic.

Reproductive Toxicity

No significant

concerns at current

use levels

Based on read-across

data from ethyl

hexanoate.

Phototoxicity Not expected

UV/Vis absorption

spectra show no

significant absorption

in the relevant range.

Experimental Protocols
Detailed experimental protocols for toxicological assessment are guided by internationally

recognized guidelines, such as those from the Organisation for Economic Co-operation and

Development (OECD).
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Protocol: Acute Oral Toxicity (OECD 422 Guideline Adaptation) A Combined Repeated Dose

Toxicity Study with the Reproduction/Developmental Toxicity Screening Test can be used. A

read-across study on ethyl hexanoate (CAS # 123-66-0) was conducted using this guideline.

Test System: Sprague Dawley rats.

Administration: The substance is administered orally by gavage.

Dosage: Multiple dose levels are used to determine a No-Observed-Adverse-Effect Level

(NOAEL).

Observation: Animals are observed for signs of toxicity, effects on body weight, food

consumption, and reproductive parameters (e.g., mating, fertility, gestation).

Endpoint: The study aims to identify the highest dose at which no adverse effects are

observed.

Protocol: Skin Sensitization (Local Lymph Node Assay - LLNA; OECD 429)

Test System: Typically mice.

Application: The test substance is applied to the dorsal surface of the ear.

Mechanism: The assay measures the proliferation of lymphocytes in the auricular lymph

node draining the site of application.

Endpoint: A stimulation index (SI) is calculated. A substance is classified as a sensitizer if the

SI is ≥ 3. The No Expected Sensitization Induction Level (NESIL) is derived from these

studies.

Safe Handling and Storage
Engineering Controls:

Ensure good ventilation of the workstation to prevent the formation and accumulation of

vapor.

Personal Protective Equipment (PPE):
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Eye/Face Protection: Wear safety glasses with side-shields or goggles (compliant with EN

166).

Hand Protection: Wear chemical-resistant protective gloves.

Skin and Body Protection: Wear appropriate protective clothing, such as a lab coat, to

prevent skin exposure.

Respiratory Protection: Generally not required under normal use conditions with adequate

ventilation. If vapors or aerosols are generated, use a respirator.

Hygiene Measures:

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Change contaminated clothing and wash before reuse.

Storage:

Store in a cool, dry, and well-ventilated place.

Keep containers tightly closed when not in use.

Store away from heat, sparks, open flames, and other ignition sources. Proper grounding

procedures should be followed to avoid static electricity.

Incompatible Materials: Strong acids, strong bases, and oxidizing agents.
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Diagram 1: PPE Selection Guide for Monomethyl Octanoate

Handling Scenario Assessment

Small Scale / Lab Use
(Adequate Ventilation)

Low Exposure Potential

Large Scale / Poor Ventilation
Spill Cleanup

High Exposure Potential

Standard PPE:
- Safety Glasses (EN 166)

- Nitrile Gloves
- Lab Coat

Enhanced PPE:
- Chemical Goggles

- Chemical Resistant Gloves
- Chemical Resistant Apron

- Respiratory Protection (if vapors present)
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Diagram 1: PPE Selection Guide for Monomethyl Octanoate

Emergency Procedures
First Aid Measures:

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Seek

medical attention if you feel unwell.

Skin Contact: Take off contaminated clothing immediately. Wash the skin with plenty of soap

and water. If skin irritation occurs, get medical advice.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If irritation persists, seek medical attention.

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you feel

unwell.
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Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO2).

Unsuitable Extinguishing Media: Do not use a heavy water stream, as it may scatter and

spread the fire.

Specific Hazards: The substance is a combustible liquid and may form flammable/explosive

vapor-air mixtures. Vapors are heavier than air and may spread along floors. Containers may

explode when heated.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.

Accidental Release Measures (Spills):

Eliminate Ignition Sources: Remove all sources of ignition (no smoking, flares, sparks, or

flames) from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Personal Protection: Wear appropriate PPE as described in Section 5.

Containment: Stop the leak if it can be done without risk. Prevent entry into waterways,

sewers, or confined areas.

Cleanup: Absorb the spill with inert material (e.g., dry earth, sand, clay, or diatomaceous

earth) and transfer it to a suitable container for disposal. Use non-sparking tools for

collection.

Disposal: Dispose of the waste material at an authorized site in accordance with local

regulations.
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Diagram 2: Emergency Response Workflow for Spills

Spill Occurs
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Eliminate Ignition Sources

2. Wear Appropriate PPE
(Gloves, Goggles, etc.)

3. Contain Spill
(Use inert absorbent material)

4. Collect Absorbed Material
(Use non-sparking tools)

5. Place in Sealed Container
for Disposal

6. Clean Spill Area
& Ventilate

7. Dispose of Waste
(Follow Local Regulations)
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Diagram 2: Emergency Response Workflow for Spills
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Logical Workflow for Safety Assessment
A systematic approach is necessary to evaluate the safety of a chemical like monomethyl
octanoate for a new application. This involves gathering existing data, performing targeted

tests where data gaps exist, and conducting a final risk assessment.
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Diagram 3: General Safety Assessment Workflow
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Diagram 3: General Safety Assessment Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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